n-Heptadecanal
n-Heptadecanal
, also known as 1-heptadecanal or margaraldehyde, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, can be found in citrus and lemon. This makes a potential biomarker for the consumption of these food products.
Heptadecanal is a long-chain fatty aldehyde that is heptadecane carrying an oxo substituent at position 1. It is found in citrus. It has a role as a plant metabolite and a coral metabolite. It is a long-chain fatty aldehyde, a 2,3-saturated fatty aldehyde and a saturated fatty aldehyde.
Heptadecanal is a long-chain fatty aldehyde that is heptadecane carrying an oxo substituent at position 1. It is found in citrus. It has a role as a plant metabolite and a coral metabolite. It is a long-chain fatty aldehyde, a 2,3-saturated fatty aldehyde and a saturated fatty aldehyde.
Brand Name:
Vulcanchem
CAS No.:
629-90-3
VCID:
VC0146464
InChI:
InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h17H,2-16H2,1H3
SMILES:
CCCCCCCCCCCCCCCCC=O
Molecular Formula:
C17H34O
Molecular Weight:
254.5 g/mol
n-Heptadecanal
CAS No.: 629-90-3
Reference Standards
VCID: VC0146464
Molecular Formula: C17H34O
Molecular Weight: 254.5 g/mol
| CAS No. | 629-90-3 |
|---|---|
| Product Name | n-Heptadecanal |
| Molecular Formula | C17H34O |
| Molecular Weight | 254.5 g/mol |
| IUPAC Name | heptadecanal |
| Standard InChI | InChI=1S/C17H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h17H,2-16H2,1H3 |
| Standard InChIKey | PIYDVAYKYBWPPY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC=O |
| Canonical SMILES | CCCCCCCCCCCCCCCCC=O |
| Melting Point | 36.0 °C 36°C |
| Physical Description | Solid |
| Description | , also known as 1-heptadecanal or margaraldehyde, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, can be found in citrus and lemon. This makes a potential biomarker for the consumption of these food products. Heptadecanal is a long-chain fatty aldehyde that is heptadecane carrying an oxo substituent at position 1. It is found in citrus. It has a role as a plant metabolite and a coral metabolite. It is a long-chain fatty aldehyde, a 2,3-saturated fatty aldehyde and a saturated fatty aldehyde. |
| Synonyms | Heptadecanal; 1-Heptadecanal; Margaric Aldehyde |
| PubChem Compound | 71552 |
| Last Modified | Nov 11 2021 |
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